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Introduction to Post-Training Quantization
In the era of large-scale neural networks, particularly in fields like drug discovery and scientific

research where model complexity is ever-increasing, deploying these models efficiently

presents a significant challenge. Post-Training Quantization (PTQ) has emerged as a critical

optimization technique to reduce the computational and memory demands of these models

without the need for costly retraining.[1][2] PTQ converts the high-precision floating-point

parameters (typically 32-bit) of a trained model to lower-precision data types, such as 8-bit

integers (INT8) or even 4-bit integers (INT4).[3] This reduction in precision leads to a smaller

memory footprint, faster inference speeds, and lower power consumption, making it feasible to

deploy large models on resource-constrained environments.[3]

The Core Principles of Fine-grained Quantization
While basic PTQ applies a uniform quantization scale to an entire tensor (per-tensor

quantization), this "coarse-grained" approach can lead to significant accuracy degradation,

especially for models with diverse weight distributions.[4] Fine-grained quantization addresses

this limitation by applying quantization parameters at a more granular level. This approach

recognizes that different parts of a neural network have varying sensitivities to quantization.[5]

The primary granularities in fine-grained quantization include:
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Per-channel quantization: This method applies a unique scaling factor for each channel in a

convolutional layer's weight tensor.[6] It is a widely supported and effective technique for

preserving accuracy in convolutional neural networks.[7]

Group-wise/Block-wise quantization: Here, the tensor is divided into smaller blocks or

groups, and a separate scaling factor is applied to each. This is particularly effective for

quantizing large language models (LLMs) to very low bit-widths (e.g., 4-bit), as it can better

handle the presence of outlier values within the weights.[8][9][10]

Fine-grained quantization often employs a mixed-precision strategy, where different layers or

even different parts of a single layer are quantized to different bit-widths based on their

sensitivity.[5][11][12] More sensitive components might be kept at a higher precision (e.g., 8-bit

or even 16-bit floating-point), while less sensitive parts can be aggressively quantized to lower

bit-widths (e.g., 4-bit or 3-bit).[5][13] This selective application of quantization strength allows

for a better trade-off between model compression and accuracy.

Logical Flow of Fine-grained Post-Training
Quantization
The general workflow for applying fine-grained post-training quantization involves several key

steps. The following diagram illustrates this process, from analyzing the pre-trained model to

deploying the optimized version.
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Caption: A generalized workflow for fine-grained post-training quantization.
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Key Methodologies in Fine-grained Post-Training
Quantization
Several advanced methodologies have been developed to implement fine-grained PTQ

effectively. These methods often introduce novel techniques to mitigate the accuracy loss

associated with aggressive quantization.

FPTQ: Fine-grained Post-Training Quantization
FPTQ is a method that enables W4A8 quantization (4-bit weights and 8-bit activations) for large

language models.[11][14][15] A key challenge in W4A8 quantization is the performance

degradation that can occur. FPTQ addresses this by employing layer-wise activation

quantization strategies, including a novel logarithmic equalization technique for layers that are

difficult to quantize, combined with fine-grained weight quantization.[14][16][17] This approach

avoids the need for fine-tuning after quantization.[11][14]

The decision-making process within FPTQ for handling activations is illustrated below:

For each layer's activation:

Analyze Activation Range (v)

Static Per-Tensor Quantization

v <= v0

Logarithmic Equalization then
Static Per-Tensor Quantization

v0 < v < v1

Dynamic Per-Token Quantization

v >= v1
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Caption: FPTQ's layer-wise activation quantization decision logic.
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Dual Grained Quantization (DGQ)
DGQ is another novel A8W4 quantization scheme for LLMs that aims to balance performance

and inference speed.[9][18] It addresses a key drawback of fine-grained quantization: the

disruption of continuous integer matrix multiplication, which can lead to inefficient inference.[9]

DGQ dequantizes the fine-grained INT4 weights into a coarse-grained INT8 representation to

perform matrix multiplication using efficient INT8 kernels.[9][18][19] The method also includes a

two-phase grid search algorithm to determine the optimal fine-grained and coarse-grained

quantization scales and a percentile clipping mechanism to handle activation outliers.[9][18]

The core workflow of DGQ is as follows:

Quantization Phase

Inference Phase

Fine-grained (Group-wise)
INT4 Weight Quantization

Dequantize to Coarse-grained
INT8 Representation

Perform Matrix Multiplication
with INT8 Kernels

Click to download full resolution via product page

Caption: The dual-grained quantization and inference process of DGQ.

FGMP: Fine-Grained Mixed-Precision Quantization
FGMP is a hardware-software co-design methodology for mixed-precision PTQ.[20] It aims to

maintain high accuracy by quantizing the majority of weights and activations to a lower
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precision while keeping more sensitive parts at a higher precision.[16][20] A key innovation in

FGMP is a policy that uses Fisher information to weight the perturbation of each value, thereby

identifying which blocks of weights and activations should be kept in higher precision to

minimize the impact on the model's loss.[20] FGMP also introduces a sensitivity-weighted

clipping approach for the blocks that are quantized to lower precision.[20]

FineQ: Software-Hardware Co-Design for Low-Bit
Quantization
FineQ is another software-hardware co-design approach that focuses on low-bit, fine-grained

mixed-precision quantization.[5] It partitions weights into very fine-grained clusters and

considers the distribution of outliers within these clusters to strike a balance between model

accuracy and memory overhead.[5] A notable feature of FineQ is its outlier protection

mechanism, which uses 3 bits to represent outliers within a cluster.[5] The hardware

component of FineQ is an accelerator that uses temporal coding to efficiently support the

quantization algorithm.[5]

Experimental Protocols and Data Presentation
The effectiveness of fine-grained PTQ methods is typically evaluated on large language models

using standard academic benchmarks.

Experimental Setup
Models: The experiments often utilize a range of open-source large language models from

families like LLaMA, BLOOM, and OPT of varying sizes (e.g., 7B, 13B, 70B parameters).[21]

[22]

Datasets: For performance evaluation, standard datasets are used. Perplexity, a measure of

how well a probability model predicts a sample, is often calculated on datasets like WikiText-

2 and C4.[23][24] Zero-shot performance on various downstream tasks is also a common

evaluation metric.[8]

Calibration: A small, representative dataset is used to calibrate the quantization parameters

(scales and zero-points). This calibration set typically consists of a few hundred to a

thousand samples.
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Evaluation Metrics:

Perplexity (PPL): Lower perplexity indicates better model performance.

Zero-shot Task Accuracy: The accuracy of the quantized model on various downstream

tasks without any task-specific fine-tuning.

Memory Footprint: The reduction in model size after quantization.

Inference Speedup: The improvement in inference latency and throughput.[4]

Energy Efficiency: The reduction in energy consumption during inference.[7]

Quantitative Data Summary
The following tables summarize the performance of different fine-grained PTQ methods on

various models and datasets as reported in the literature.

Table 1: Perplexity on WikiText-2 for LLaMA Models

Model
Original
FP16 PPL

Quantizatio
n Method

Average
Bit-width

Quantized
PPL

Perplexity
Degradatio
n

LLaMA-2-7B -
FGMP

(NVFP4/FP8)
-

<1%

degradation

vs FP8

<1% vs FP8

LLaMA-2-7B 5.41 FineQ 2.33 5.89 0.48

LLaMA-2-13B 4.88 FineQ 2.33 5.34 0.46

LLaMA-2-70B 3.53 GGUF (4-bit) 4 3.61 0.08

Note: Direct comparison between methods can be challenging due to variations in

experimental setups. The data is aggregated from multiple sources.[20][22][25]

Table 2: Performance of DGQ on LLaMA-2-7B
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Metric A16W16 (Baseline) A16W4 DGQ (A8W4)

Perplexity (WikiText-2) 5.41 - ~5.71

Memory Reduction 1x - 1.12x vs A16W4

Speedup 1x - 3.24x vs A16W4

Source: Data synthesized from the DGQ papers.[9][18][19]

Table 3: FineQ Performance on C4 Dataset

Model Original FP16 PPL
FineQ (2.33-bit)
PPL

Perplexity
Degradation

LLaMA-2-7B 7.92 8.35 0.43

LLaMA-2-13B 7.18 7.59 0.41

Source: Data from the FineQ paper.[25]

Conclusion
Fine-grained post-training quantization represents a significant advancement in the efficient

deployment of large-scale neural networks. By moving beyond coarse, per-tensor quantization

and adopting more granular strategies like per-channel, group-wise, and mixed-precision

quantization, researchers and practitioners can achieve substantial reductions in model size,

memory bandwidth, and power consumption with minimal degradation in model accuracy.

Methodologies such as FPTQ, DGQ, FGMP, and FineQ demonstrate the ongoing innovation in

this field, pushing the boundaries of what is possible with low-bit quantization. For

professionals in computationally intensive domains like drug development, leveraging these

techniques can unlock the potential of state-of-the-art models in resource-constrained

environments, accelerating research and discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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